4-Amino-3-methoxy-N-(oxetan-3-yl)benzamide

• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 4-amino-3-methoxy-N-(oxetan-3-yl)benzamide
• InChI: InChI=1S/C11H14N2O3/c1-15-10-4-7(2-3-9(10)12)11(14)13-8-5-16-6-8/h2-4,8H,5-6,12H2,1H3,(H,13,14)
• InChI Key: XKMCSSUIFRPTFD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)NC2COC2)N

Description

4-Amino-3-methoxy-N-(oxetan-3-yl)benzamide is a useful research compound. Its molecular formula is C11H14N2O3 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-amino-3-methoxybenzoic acid (1 equiv) in DCM (0.11 M) was added HOBT (1.2 equiv), EDC (1.2 equiv) and DIEA (4 equiv). Oxetan-3-amine (1.2 equiv) was added then the reaction mixture was stirred at room temperature overnight. The mixture was extracted with ethyl acetate then the organic layer was dried over sodium sulfate The solids were filtered off, the filtrate was concentrated and the product was purified by silica gel chromatography (5% DCM in MeOH) to afford the title compound (53% yield) as a yellow solid. MS (ESI) m/z 223.1 [M+1]+